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Introduction

Vibriosis, caused by bacteria of the Vibrio genus, represents a significant threat to the global
shrimp aquaculture industry, leading to substantial economic losses. Vibrio alginolyticus is a
common pathogen implicated in these outbreaks. With the rise of antibiotic resistance, phage
therapy is emerging as a promising and sustainable alternative for controlling bacterial
infections in aquaculture. Bacteriophages are viruses that specifically infect and lyse bacteria,
offering a targeted approach without harming the host organism or disrupting the beneficial
microbiota. This document provides detailed application notes and protocols for the use of
bacteriophage VA5 in controlling V. alginolyticus infections in shrimp farming. Bacteriophage
VA5 is a lytic phage that has demonstrated significant efficacy in reducing shrimp mortality
caused by V. alginolyticus.[1][2]

Quantitative Data Summary

The following tables summarize the key characteristics and efficacy of bacteriophage VAS5.

Table 1: Biological Characteristics of Bacteriophage VA5
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Parameter Value Reference
Host Bacteria Vibrio alginolyticus [31[4]
Genome Circular dsDNA [1][3]14]
Genome Size 35,866 bp [L112]031[4]
G+C Content 46% [1112](3]14]
Z:Io(t)irl:al Multiplicity of Infection (I314]
Incubation Period 20 min [11[2][3][4]
Outbreak Period 30 min [1][2][3][4]
Cleavage Amount (Burst Size) 92.26 PFU/cell [11[2][31[4]
Table 2: Stability of Bacteriophage VA5
Condition Optimal Range Reference
Temperature -20°C to 70°C [1][3][4]
pH 2-10 [11(3](4]

Table 3: In Vivo Efficacy of Bacteriophage VA5 Against V. alginolyticus Infection in Shrimp

| Treatment Group | Description | Cumulative Mortality at 24h (%) | Reference | | :--- | i--- | :--- | |

VA Group | Infected with V. alginolyticus | Significantly higher than BP group |[2] | | BP Group (2

mL phage) | Infected with V. alginolyticus and treated with 2 mL of phage VA5 solution | Lowest

mortality rate observed [[2] | | P Group | Treated with phage VA5 only | Lower than CK group |

[2] | | CK Group | Control (no infection, no treatment) | Higher than P group |[2] |

Note: The original study mentions significant differences but does not provide specific mortality

percentages in the abstract. The table reflects the reported relative outcomes.

Mechanism of Action: The Lytic Cycle
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Bacteriophage VAS utilizes a lytic cycle to replicate and destroy its host, Vibrio alginolyticus.
This process is a rapid and efficient mechanism for reducing bacterial load.
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Lytic Cycle of Bacteriophage VA5

1. Attachment

Phage injects DNA Phage attaches to cell surface

Host Bacterium (Vibrio alginolyticus)

| e e e -
2. Penetration V. alginolyticus cell

ost machinery hijacked

3. Biosynthesis Release of progeny phages, host cell destroyed

New phage components synthesized

4. Maturation

Assembly of new phages
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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